Cas no 1872490-11-3 ({8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine)

• Product Name: {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine
• CAS No: 1872490-11-3
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6016974
• PubChem ID: 130583794
• Update Time: 2025-06-13

{8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-738786
• 1872490-11-3
• {8-methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine
• {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine

• Inchi： 1S/C12H23NO/c1-10-4-2-6-12(8-10)7-3-5-11(9-13)14-12/h10-11H,2-9,13H2,1H3
• InChI Key： ZIWAWYOQSSQVMJ-UHFFFAOYSA-N
• SMILES： O1C(CN)CCCC21CCCC(C)C2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine

Introduction to {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine (CAS No. 1872490-11-3)

{8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative, identified by its unique CAS number 1872490-11-3, represents a fascinating example of how intricate molecular architectures can be designed to exhibit specific biological activities. The compound's name highlights its spirocyclic nature, characterized by a central spiro carbon linking two cyclic structures, along with the presence of an amine functional group and a methyl substituent, which together contribute to its distinct chemical properties.

The synthesis of {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The spirocyclic core is typically constructed through intramolecular cyclization reactions, often employing transition metal catalysis or acid/base-mediated processes to achieve the desired connectivity between the two rings. The introduction of the amine group and the methyl substituent further refines the molecule's structure, enhancing its potential for biological interactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the spirocyclic framework, while asymmetric hydrogenation techniques have allowed for the selective introduction of stereogenic centers. These innovations not only improve yield but also enhance the overall quality of the final product, making it more suitable for downstream applications.

The biological significance of {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine lies in its potential as a pharmacological agent. Its unique structural features suggest that it may interact with biological targets in novel ways, offering opportunities for the development of new therapeutic strategies. Current research is exploring its activity as a modulator of enzyme function and as a potential candidate for treating various diseases, including neurological disorders and inflammatory conditions.

One particularly intriguing aspect of this compound is its ability to mimic natural bioactive molecules through its spirocyclic core, which can stabilize specific conformations favorable for binding to biological receptors. This structural mimicry has been a key principle in drug design, where mimicking natural ligands can lead to high-affinity binders with improved pharmacokinetic properties. The presence of the amine group further enhances its versatility, allowing for modifications that can fine-tune its biological activity and selectivity.

In vitro studies have begun to uncover the mechanistic basis of {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine's effects on target proteins and cellular processes. These studies have revealed that the compound can interfere with key signaling pathways by binding to specific enzymes or receptors, thereby modulating cellular behavior. For example, preliminary data suggest that it may inhibit enzymes involved in inflammation or neurotransmitter release, which are relevant to conditions such as arthritis or neurodegenerative diseases.

The development of this compound also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict how {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine interacts with its biological targets at the atomic level. These simulations provide valuable insights into binding affinities and orientation preferences, guiding experimental efforts to optimize lead compounds into viable drug candidates.

As research progresses, collaborations between synthetic chemists and biologists will be crucial for translating laboratory discoveries into clinical applications. The integration of interdisciplinary approaches will allow for a more comprehensive understanding of {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine's pharmacological profile and its potential therapeutic value. This collaborative effort will also facilitate the identification of new analogs with improved properties through structure-based drug design principles.

The future prospects for {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine are promising, with ongoing studies aimed at elucidating its full spectrum of activity and developing novel derivatives with enhanced efficacy and reduced side effects. Advances in synthetic chemistry will continue to play a pivotal role in this process, enabling access to increasingly complex molecular architectures while maintaining high levels of purity and yield.

In conclusion, {8-Methyl-1-oxaspiro[5.5]undecan-2-yl}methanamine (CAS No. 1872490-11-3) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on medicine. Its unique structure and promising biological activities make it a compelling subject for further investigation, with implications for treating a wide range of diseases. As our understanding of molecular interactions deepens, compounds like this will continue to shape the future of pharmaceutical innovation.